[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanamine

• IUPAC Name: [1-(2,2,2-trifluoroethyl)imidazol-2-yl]methanamine
• InChI: InChI=1S/C6H8F3N3/c7-6(8,9)4-12-2-1-11-5(12)3-10/h1-2H,3-4,10H2
• InChI Key: SVVDFHVLTVRQGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=N1)CN)CC(F)(F)F
• Molecular Formula: C6H8F3N3
• Molecular Weight: 179.14 g/mol
• CAS RN: 1251925-35-5

Description

“[1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanamine” is a chemical compound with the CAS Number: 1328640-83-0. It has a molecular weight of 179.14. The compound is stored at room temperature and is in liquid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H8F3N3/c7-6(8,9)4-12-5(3-10)1-2-11-12/h1-2H,3-4,10H2. This indicates that the compound contains six carbon atoms, eight hydrogen atoms, three fluorine atoms, and three nitrogen atoms.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. Unfortunately, other physical and chemical properties such as boiling point, melting point, and solubility were not found in the search results.

Scientific Research Applications

• Synthesis and Characterization of Novel Compounds :

  • Imidazo[1,5-a]pyridine derivatives, including those involving imidazol-2-yl methanamines, have been synthesized for applications in various fields. These compounds exhibit interesting optical properties like tunable luminescence and significant quantum yields, suggesting potential technological applications (Volpi et al., 2017).
  • Novel imidazo[1,5-a]pyridine derivatives were synthesized from (3-chloro-5-(trifluoromethyl)pyridine-2-yl)methanamine, demonstrating efficient methods for the creation of these compounds, which could have implications in various scientific fields (Mihorianu et al., 2010).

• Chemical Reaction Dynamics :

  • The reactivity of imidazole nitrogen atoms in compounds like [1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanamine was explored in a study on the synthesis of imidazopyrazines. This research showed how the imidazole nitrogen intercepts the nascent nitrilium ion, directing the reaction towards the formation of imidazopyrazines (Galli et al., 2019).

• Biological Applications :

  • Benzimidazole derivatives, closely related to [1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanamine, have been synthesized and studied for their antimicrobial activity. This research highlights the potential use of these compounds in medicinal chemistry (Ajani et al., 2016).

• Coordination Chemistry and Metal Complexes :

  • The compound and its derivatives have been used in the synthesis of metal complexes, such as those with zirconium (IV), cadmium (II), and iron (III), derived from Schiff base 2-aminomethylbenzimidazole. These complexes have been evaluated for their biological activity, suggesting potential applications in biochemistry and pharmacology (al-Hakimi et al., 2020).

• Material Science Applications :

  • Synthesis and characterization of novel poly(amide-ether)s bearing imidazole pendants, where derivatives of [1-(2,2,2-trifluoroethyl)-1H-imidazol-2-yl]methanamine were used, highlights the potential application of these compounds in the development of new materials with unique physical and optical properties (Ghaemy et al., 2013).

Safety and Hazards

The compound has been classified with the signal word “Danger” and has hazard statements H302, H314, and H335. This indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation.